Chlorsuperlutin

• CAS No.: 6799-23-1
• Molecular Formula: C24H29ClO4
• Molecular Weight: 416.9 g/mol
• IUPAC Name: [(8R,9S,10R,13S,14S,17R)-17-acetyl-6-chloro-10,13-dimethyl-16-methylidene-3-oxo-1,2,8,9,11,12,14,15-octahydrocyclopenta[a]phenanthren-17-yl] acetate
• InChI: InChI=1S/C24H29ClO4/c1-13-10-19-17-12-21(25)20-11-16(28)6-8-22(20,4)18(17)7-9-23(19,5)24(13,14(2)26)29-15(3)27/h11-12,17-19H,1,6-10H2,2-5H3/t17-,18+,19+,22-,23+,24+/m1/s1
• InChI Key: MDTBKPVVPCIBIT-USYNNDFZSA-N
• SMILES: CC(=O)C1(C(=C)CC2C1(CCC3C2C=C(C4=CC(=O)CCC34C)Cl)C)OC(=O)C
• Isomeric SMILES: CC(=O)[C@]1(C(=C)C[C@@H]2[C@@]1(CC[C@H]3[C@H]2C=C(C4=CC(=O)CC[C@]34C)Cl)C)OC(=O)C
• Appearance: Solid powder
• solubility: Soluble in DMSO
• Synonyms: 16-methylene chloramidinone acetate; 17-acetoxy-6-chloro-16-methylenepregna-4,6-diene-3,20-dione; 6-chloromethylenedehydroacetoxyprogesterone; Agelin; chlorsuperlutin; chlorsuperlutin, (9beta,10alpha)-isome

Description

Contextualization of Chlorsuperlutin in Veterinary Reproductive Science

Within veterinary reproductive science, the ability to control the timing of estrus and ovulation is fundamental for optimizing breeding efficiency, facilitating artificial insemination programs, and enabling the application of advanced reproductive technologies such as embryo transfer. Progestins like this compound are utilized to mimic the luteal phase of the estrous cycle, thereby suppressing follicular development and preventing the onset of estrus and ovulation until the exogenous progestin is withdrawn. This synchronized withdrawal leads to a predictable onset of estrus across a group of animals. This compound's action as a progestin allows for such control, making it a tool in reproductive management strategies for livestock. wikipedia.orgwikipedia.org

Historical Trajectories and Evolution of this compound Application in Animal Models

The development of this compound in the 1960s marked its introduction into both human and veterinary medicine. wikipedia.orgwikipedia.org In the veterinary domain, it became known under the brand name Agelin. wikipedia.orgwikipedia.org Early applications focused on its progestogenic properties to regulate reproductive cycles in various animal models, particularly sheep and goats. researchgate.netresearchgate.netscience.govnih.govuvlf.sknlk.cz A common method of administration in these models involved the use of vaginal sponges impregnated with the compound, allowing for a period of controlled progestin release followed by removal to synchronize estrus. researchgate.netresearchgate.netscience.govnih.govuvlf.sknlk.cz This method provided a practical means to manage the reproductive timing of flocks and herds, contributing to more efficient breeding outcomes.

Current Research Imperatives and Scholarly Significance of this compound Investigations

Detailed research findings from studies utilizing this compound in animal models provide insights into its effects on reproductive physiology. For instance, research in sheep has examined the variability of endometrium thickness following estrus synchronization with this compound, noting that similar changes in endometrium can be observed as those during estrus without controlled sexual activity. researchgate.net The average endometrium thickness in sheep with synchronized estrus was reported as 1499.5 µm, with an average epithelium thickness of 24.7 µm. researchgate.net

Studies have also investigated the impact of hormonal stimulation following this compound synchronization on monoamine oxidase (MAO) activity in brain areas regulating reproductive functions in ewes. After synchronization with this compound, the administration of PMSG led to a marked increase in MAO activity in the area preoptica and the pituitary gland. uvlf.skakjournals.comakjournals.com

Research into ovarian activity after superovulation treatment following synchronization with this compound has shown effects on follicular development and hormone levels in follicular fluid. Studies have evaluated the response of ovarian tertiary follicles to superovulatory treatment after this compound synchronization in sheep and goats. researchgate.netscispace.com Significant differences in ovulation response have been observed depending on the subsequent hormonal treatment (e.g., FSH vs. PMSG). scispace.com Changes in catecholamine levels in ovine follicular fluid have also been noted following superovulatory stimulation after this compound synchronization. nih.govuvlf.sk

The following tables summarize some of the research findings related to the effects of this compound in animal models:

Table 1: Endometrium Thickness in Sheep Synchronized with this compound

Parameter	Average Measurement (µm)
Endometrium Thickness	1499.5
Epithelium Thickness	24.7

Data derived from studies on estrus synchronization in sheep using this compound. researchgate.net

Table 2: Effect of PMSG on MAO Activity in Ewes Synchronized with this compound

Brain Area	MAO Activity Change (vs. Control)	Statistical Significance
Area Preoptica	Marked Increase	p < 0.05
Pituitary Gland	Marked Increase	p < 0.01
Pineal Gland	No Change	Not Applicable

Data derived from studies on monoamine oxidase activity in sheep after hormonal stimulation following this compound synchronization. uvlf.skakjournals.comakjournals.com

These findings highlight the physiological effects of this compound within synchronization protocols and contribute to the broader understanding of reproductive endocrinology in livestock species.

Biological Impact and Systemic Responses of Chlorsuperlutin in Preclinical Systems

Modulation of Estrus Synchronization Protocols in Animal Models

Estrus synchronization is a key reproductive management technique in livestock, aiming to control the timing of the estrous cycle in a group of animals. Chlorsuperlutin, as a progestin, has been utilized in protocols to achieve this in various ruminant species researchgate.netnih.gov.

Efficacy Assessments in Ruminant Species (e.g., Ovine Models)

Studies in ovine models have investigated the efficacy of this compound in synchronizing estrus. For instance, research has involved synchronizing the estrus of ewes using intravaginal sponges containing this compound nih.govakjournals.comakjournals.comuvlf.skuvlf.sknih.govslpk.skresearchgate.net. In one study, ewes had their estrus synchronized with Agelin sponges containing 20 mg of this compound, which were inserted for a period of 12 days uvlf.sk. Another study also used intravaginal polyurethane sponges containing 20 mg of this compound, instilled for thirteen days in sheep uvlf.sk. Synchronization using this compound has been reported to be successful in bringing a group of female animals into estrus within a determined short period researchgate.net.

Comparative Analyses with Established Synchronization Methodologies

While the provided search results primarily detail the use of this compound within synchronization protocols, often in conjunction with other hormones like PMSG, they also offer context on other synchronization methods used in ruminants. Established methodologies for estrus synchronization in small ruminants include the use of prostaglandins (B1171923), particularly for animals with a functional corpus luteum during the breeding season msdvetmanual.comcabidigitallibrary.org. Progestogen-based treatments, such as intravaginal sponges impregnated with synthetic analogues of progesterone (B1679170) like medroxyprogesterone (B1676146) acetate (B1210297) or fluorgestone acetate, are also widely used, especially during the non-breeding season, often supplemented with gonadotropins like eCG nih.govmsdvetmanual.comcabidigitallibrary.org. Controlled internal drug release (CIDR) devices containing progesterone are another method employed msdvetmanual.comresearcherslinks.com. The studies involving this compound in ewes often describe its use as the progestogen component within a protocol that may then involve subsequent hormonal stimulation with substances like serum gonadotropin (PMSG) for superovulation nih.govakjournals.comakjournals.comuvlf.skuvlf.skslpk.sk. This suggests that this compound functions similarly to other synthetic progestins in temporarily suppressing ovarian activity as part of a synchronization regimen researchgate.net. Comparative analyses in the provided results are more focused on comparing the effects of subsequent hormonal treatments (like FSH vs. PMSG) in this compound-synchronized animals rather than a direct comparison of this compound itself against other progestogens or synchronization methods in terms of synchronization rates or pregnancy outcomes nih.govakjournals.comakjournals.comuvlf.skuvlf.sk. However, the inclusion of this compound (as Agelin) alongside discussions of other progestogen-based methods like those using fluorgestone acetate or CIDRs in the literature indicates its place within the array of established synchronization tools for small ruminants msdvetmanual.comcabidigitallibrary.org.

Neuroendocrine System Interactions and Central Nervous System Responses

The neuroendocrine system, a complex network involving the hypothalamus, pituitary gland, and other endocrine tissues, plays a critical role in regulating reproductive functions nih.gov. Hormonal treatments used in estrus synchronization can influence this system.

Investigations of Monoamine Oxidase Activity in Specific Brain Regions

Monoamine oxidase (MAO) is an enzyme that catalyzes the oxidative deamination of monoamines, including neurotransmitters, and is involved in regulating the functional pool of monoaminergic neuromediators akjournals.comwikipedia.org. Studies have investigated the impact of hormonal stimulation, following estrus synchronization with this compound, on MAO activity in specific brain regions of sheep involved in reproductive regulation nih.govakjournals.comakjournals.com.

Hypothalamic Area Preoptica Activity

Research in ewes with synchronized estrus using this compound has examined MAO activity in the area preoptica of the hypothalamus nih.govakjournals.comakjournals.com. The area preoptica is a brain region involved in regulating reproductive functions nih.govakjournals.comakjournals.com. After the administration of 1500 IU PMSG in this compound-synchronized ewes, a marked increase in MAO activity was observed in the area preoptica compared to a control group nih.govakjournals.comakjournals.com. This increase was statistically significant (p < 0.05) nih.govakjournals.com. Conversely, administration of FSH did not lead to a change in MAO activity in this region nih.govakjournals.com.

Data Table: Monoamine Oxidase Activity in Hypothalamic Area Preoptica of Ewes

Treatment Group	MAO Activity (pmol/mg protein/min) (Mean ± SEM)	Statistical Significance (vs. Control)
Control (Estrus synchronized with this compound)	6.02 ± 0.52	-
PMSG (1500 IU) following synchronization	9.82 ± 0.87	p < 0.05
FSH (450 IU) following synchronization	No significant change	Not significant

*Note: Data derived from research in ewes with synchronized estrus using this compound nih.govakjournals.com.

Pituitary Gland Enzymatic Regulation

The pituitary gland is another key component of the neuroendocrine system regulating reproduction nih.govakjournals.comakjournals.comnih.gov. Investigations have also assessed MAO activity in the pituitary gland of ewes synchronized with this compound nih.govakjournals.comakjournals.comuvlf.skslpk.sk. Following the administration of 1500 IU PMSG to this compound-synchronized ewes, a significant increase in MAO activity was found in the pituitary gland (p < 0.01) when compared to the control group nih.govakjournals.comakjournals.com. Similar to the hypothalamus, FSH administration did not induce changes in pituitary MAO activity nih.govakjournals.com. Another study also noted that MAO activity in the hypophysis decreased significantly after hormonal treatment with serum gonadotropin, correlating with an observed increase in dopamine (B1211576) and epinephrine (B1671497) levels uvlf.skslpk.sk. Levels of catecholamine degradation enzymes like MAO in the hypophysis of ewes are relatively low compared to other nerve tissues uvlf.skslpk.sk.

Data Table: Monoamine Oxidase Activity in Pituitary Gland of Ewes

Treatment Group	MAO Activity (pmol/mg protein/min) (Mean ± SEM)	Statistical Significance (vs. Control)
Control (Estrus synchronized with this compound)	2.03 ± 0.19	-
PMSG (1500 IU) following synchronization	2.91 ± 0.28	p < 0.01
FSH (450 IU) following synchronization	No significant change	Not significant

*Note: Data derived from research in ewes with synchronized estrus using this compound nih.govakjournals.com.

Pineal Gland MAO Activity Assessments

Studies have explored the effects of hormonal interventions, including those involving synchronization with this compound, on monoamine oxidase (MAO) activity in brain areas regulating reproductive functions, such as the pineal gland. In one study involving ewes with synchronized estrus using this compound, the influence of superovulatory preparations like Pregnant Mare Serum Gonadotropin (PMSG) and Follicle-Stimulating Hormone (FSH) on MAO activity was assessed in the area preoptica of the hypothalamus, pituitary gland, and pineal gland. akjournals.com While PMSG administration led to a significant increase in MAO activity in the area preoptica and pituitary gland, neither PMSG nor FSH administration induced changes in MAO activity within the pineal gland of these sheep synchronized with this compound. akjournals.com This suggests that while other brain regions involved in reproduction may show altered MAO activity in response to gonadotropins following this compound-induced synchronization, the pineal gland's MAO activity appears unaffected under these specific experimental conditions.

Peripheral Hormonal Profiles in Response to this compound Treatment

This compound treatment influences peripheral hormonal concentrations, particularly progesterone, as part of estrus synchronization protocols.

Progesterone Concentration Dynamics in Synchronized Cycles

Progesterone concentration is a key indicator of luteal function and is manipulated during estrus synchronization. medicine.dp.uasaspublishers.comasrm.org this compound, as a synthetic progestogen, is used to mimic the luteal phase and control the timing of estrus. ontosight.ai In studies involving synchronization with this compound, the dynamics of progesterone concentrations have been monitored. While specific data tables detailing the temporal changes in progesterone levels directly attributable to this compound treatment alone were not extensively provided in the search results, studies utilizing this compound for synchronization assess subsequent hormonal changes. For instance, research on estrus synchronization in sheep using this compound and PMSG involved monitoring progesterone levels at various time points relative to the treatment protocol. nih.gov These studies highlight that progesterone concentrations are expected to change in a controlled manner following this compound administration and removal, facilitating synchronized estrus. The efficacy of synchronization protocols is often evaluated by the resulting progesterone profiles and the timing of estrus and ovulation. medicine.dp.uasaspublishers.com

Interactions with Exogenous Gonadotropins (e.g., PMSG, FSH)

This compound is frequently used in conjunction with exogenous gonadotropins like PMSG and FSH in superovulation and estrus synchronization protocols. akjournals.comscispace.comresearchgate.netamanote.com These interactions are designed to optimize follicular development and ovulation timing. Studies have evaluated the superovulatory response in animals synchronized with this compound followed by administration of PMSG or FSH. scispace.comresearchgate.netamanote.com For example, research in ewes and goats synchronized with this compound demonstrated that subsequent treatment with FSH or PMSG affected the recruitment and selection of ovarian follicles. scispace.comresearchgate.netamanote.com Significant differences in ovulation response have been observed depending on whether FSH or PMSG was used after synchronization. scispace.comresearchgate.netamanote.com

The interaction involves this compound controlling the timing of the cycle by maintaining a luteal-like phase, followed by the administration of gonadotropins to stimulate follicular growth and induce ovulation after the removal of this compound. nih.govnih.gov Studies have measured various hormonal parameters, including estradiol (B170435) and progesterone, in response to these combined treatments. nih.govnih.gov The effectiveness of the exogenous gonadotropins in stimulating follicular development and subsequent ovulation is influenced by the state of the ovaries following synchronization with this compound. scispace.comresearchgate.netamanote.com

The following table summarizes some findings related to the interaction of this compound synchronization with exogenous gonadotropins:

Species	Synchronization Method	Exogenous Gonadotropin	Observed Effect	Citation
Sheep	This compound	PMSG	Increased MAO activity in area preoptica and pituitary gland; no change in pineal gland MAO activity.	akjournals.com
Sheep	This compound	PMSG	Influenced thyroid hormone levels (T3, T4) and ovarian responses.	nih.gov
Sheep	This compound	FSH or PMSG	Affected recruitment and selection of ovarian tertiary follicles; significant differences in ovulation response between FSH and PMSG.	scispace.comresearchgate.netamanote.com

These findings indicate that this compound plays a role in preparing the reproductive system for the subsequent effects of exogenous gonadotropins, influencing both central (pituitary/hypothalamus) and peripheral (ovarian) responses.

Molecular and Cellular Mechanisms Underlying Chlorsuperlutin Bioactivity

Putative Receptor-Ligand Interactions and Downstream Signaling Pathways

As a synthetic progestogen, chlorsuperlutin is expected to exert its primary effects by binding to progesterone (B1679170) receptors. While direct detailed studies on this compound's specific receptor binding kinetics and downstream signaling pathways were not extensively found in the search results, the general mechanisms of progestogens provide a framework for understanding its actions. Progestogens typically bind to intracellular progesterone receptors, which then translocate to the nucleus and interact with specific DNA sequences (Progesterone Response Elements) to modulate gene transcription uvlf.sk. This modulation can affect the synthesis of various proteins involved in reproductive processes.

The search results indicate that hormonal treatments, including those using this compound for estrus synchronization, can influence pathways related to other steroid hormones, such as estrogens uvlf.skuvlf.sk. High concentrations of circulating estrogens, which can be associated with hormonal stimulation protocols, are known to act on adrenergic receptors and affect catecholamine levels and metabolism uvlf.skuvlf.sk. This suggests a potential interplay between the effects of this compound, the resulting hormonal milieu, and signaling pathways beyond just progesterone receptors.

Enzymatic Modulations and Biochemical Cascades (e.g., Catecholamine Metabolism)

Research involving the use of this compound in estrus synchronization protocols in sheep has provided insights into its potential influence on enzymatic activity, particularly concerning catecholamine metabolism uvlf.skuvlf.sknih.gov. Catecholamines, such as dopamine (B1211576), norepinephrine, and epinephrine (B1671497), are metabolized by enzymes including monoamine oxidase (MAO) and catechol-O-methyltransferase (COMT) amegroups.org.

Studies observed changes in the activity of monoamine oxidase in specific brain areas of sheep following hormonal stimulation that included this compound uvlf.sknih.gov. One study reported a marked reduction of MAO activity in the hypophysis (pituitary gland) of ewes treated with serum gonadotrophin in combination with estrus synchronized by this compound uvlf.sk. This reduction in MAO activity correlated with observed increases in dopamine and epinephrine concentrations in the pituitary gland uvlf.sk. This suggests that this compound, within the context of hormonal synchronization protocols, may influence the enzymatic degradation of catecholamines in neuroendocrine tissues, thereby altering their local concentrations uvlf.sk.

Data on MAO activity in the pituitary gland of ewes after hormonal stimulation:

Group	MAO Activity (relative to control)	Catecholamine Levels (relative to control)
Control	100%	Baseline
Hormonal Stimulation (with this compound)	Significantly decreased (~50%) uvlf.sk	Dopamine: Increased uvlf.sk, Epinephrine: Increased uvlf.sk, Norepinephrine: Unchanged uvlf.sk

Cellular Effects within Reproductive Tissues and Neuroendocrine Centers

This compound's effects are evident in reproductive tissues and neuroendocrine centers, consistent with its use in estrus synchronization. In sheep, the use of this compound for estrus synchronization has been shown to influence follicular development and the dynamics of ovarian tertiary follicles scispace.comresearchgate.net. Estrus synchronization protocols involving this compound impact the recruitment and selection of ovarian follicles scispace.comresearchgate.net.

Histological studies in sheep have examined the variability of endometrium thickness and surface epithelium following estrus synchronization with this compound researchgate.net. These studies indicated that similar changes in endometrium thickness can be observed as during natural estrus cycles researchgate.net.

Within neuroendocrine centers, particularly the hypothalamus and pituitary gland, this compound's influence, often in conjunction with other hormones used in synchronization, appears to modulate catecholamine levels and enzyme activity, as discussed in Section 3.2 uvlf.sknih.gov. High estrogen levels, potentially resulting from hormonal stimulation alongside this compound, can impact hypothalamic adrenergic receptors and influence catecholamine levels and function uvlf.sk.

Pharmacokinetic Characterization of Chlorsuperlutin in Animal Models

Systemic Absorption Profiles and Bioavailability

Assessment of systemic absorption profiles and bioavailability in animal models aims to determine the rate and extent to which an active substance enters the systemic circulation following administration by a particular route europa.eueuropa.eu. This is typically evaluated by analyzing plasma or blood concentration-time curves europa.eueuropa.eu. Bioavailability, often determined by comparing the systemic exposure after extravascular administration (e.g., oral) to that following intravenous administration, provides a measure of the fraction of the dose that reaches the systemic circulation unchanged europa.eu. Factors such as the route of administration, formulation, and the physiological state of the animal (e.g., fed versus fasted) can influence absorption and bioavailability europa.eueuropa.eu.

Based on the available information, specific data detailing the systemic absorption profiles and bioavailability values of Chlorsuperlutin in various animal models were not found.

Distribution Patterns Across Biological Compartments and Tissues

Distribution studies in animal models investigate how a compound is translocated from the systemic circulation to various tissues and biological compartments within the body europa.eumerckvetmanual.comomicsonline.org. This process is influenced by factors such as blood flow, tissue permeability, plasma protein binding, and the affinity of the compound for specific tissues merckvetmanual.com. Analyzing compound concentrations in different tissues and organs over time provides insights into the distribution patterns and potential sites of accumulation merckvetmanual.com.

Detailed data on the specific distribution patterns of this compound across biological compartments and tissues in animal models were not available in the consulted literature.

Biotransformation Pathways and Metabolite Identification

Biotransformation, primarily occurring in the liver but also in other tissues, involves the enzymatic modification of a compound qps.commerckvetmanual.combivatec.com. These metabolic processes can lead to the formation of metabolites, which may be pharmacologically active, inactive, or even more potent or toxic than the parent compound qps.commerckvetmanual.combivatec.com. Identifying the biotransformation pathways and characterizing the structures of metabolites is essential for understanding the metabolic fate of a drug qps.commerckvetmanual.com. Studies often involve analyzing biological samples such as plasma, urine, bile, and tissue extracts using advanced analytical techniques qps.comlongdom.org.

Information regarding the specific biotransformation pathways of this compound and the identification of its metabolites in animal models was not found in the available search results.

Excretion Kinetics and Elimination Routes

Specific data on the excretion kinetics and the primary elimination routes of this compound in animal models were not available in the consulted literature.

Advanced Methodologies in Chlorsuperlutin Research

Analytical Techniques for Quantitative Determination in Biological Matrices

The accurate quantification of Chlorsuperlutin in biological samples such as plasma, tissue homogenates, or cellular extracts is crucial for pharmacokinetic studies, investigations into tissue distribution, and the correlation of concentration with biological effects. Analyzing compounds within these complex matrices presents unique challenges due to the presence of numerous endogenous substances that can interfere with detection. researchgate.net

Chromatographic Separation and Detection Methods

Chromatographic techniques are fundamental for separating this compound from other components in biological matrices before detection and quantification. The principle of chromatography relies on the differential partitioning of analytes between a stationary phase and a mobile phase, allowing for the separation of complex mixtures. chromtech.comresearchgate.netjournalagent.com High-performance liquid chromatography (HPLC) is a widely used method for the analysis of pharmaceuticals and metabolites in biological samples. nih.gov Coupled with appropriate detectors, HPLC enables both the identification and quantification of the separated analyte. The choice of stationary phase, mobile phase composition, and detection method depends on the chemical properties of this compound and the nature of the biological matrix. Detection methods commonly coupled with chromatography include ultraviolet (UV) detection, fluorescence detection, and electrochemical detection, selected based on the chromophoric or electrochemical properties of the analyte. nih.gov

Spectroscopic and Mass Spectrometric Approaches

Spectroscopic and mass spectrometric methods provide sensitive and specific means for the detection and quantification of this compound. Spectrophotometry, particularly UV-Visible spectrophotometry, can be applied if this compound possesses a suitable chromophore that absorbs light in the measurable range. nih.gov However, for enhanced specificity and sensitivity, especially in complex biological matrices, mass spectrometry (MS) is often the preferred technique. bioanalyticalresearch.commdpi.comatonarp.com Mass spectrometry involves the ionization of the analyte and the separation of the resulting ions based on their mass-to-charge ratio (m/z). khanacademy.orgchemrxiv.org Liquid chromatography-mass spectrometry (LC-MS) and gas chromatography-mass spectrometry (GC-MS) combine the separation power of chromatography with the high sensitivity and specificity of mass spectrometry, making them powerful tools for the analysis of compounds like this compound in biological samples. nih.govbioanalyticalresearch.comnih.gov Tandem mass spectrometry (MS/MS) provides further selectivity by fragmenting selected ions and analyzing the resulting product ions, which is particularly useful for confirming the identity of the analyte and quantifying it in the presence of interfering substances. mdpi.comchemrxiv.org

Radiochemical Assays for Enzymatic Activity Measurement

Radiochemical assays have been employed in research involving this compound, specifically in the context of studying enzymatic activity influenced by the compound. For instance, radiochemical methods were used to determine the activity of monoamine oxidase (MAO), an enzyme involved in the degradation of catecholamines, in the hypophysis and brain areas of ewes treated with Agelin (this compound) for oestrus synchronization. uvlf.skakjournals.comnih.govnlk.cz These assays typically involve using a radiolabeled substrate that is converted into a product by the enzyme. The amount of radiolabeled product formed is then measured, providing a quantitative assessment of enzyme activity. In the studies with this compound, 14C-tryptamine was used as a substrate to measure MAO activity radiochemically. uvlf.sk The results, expressed in units such as pmol of product formed per milligram of protein per minute, allowed researchers to observe the effect of this compound treatment, often in conjunction with other hormonal stimulations, on MAO activity in specific tissues. uvlf.skakjournals.comnih.gov For example, studies showed that administration of serum gonadotrophin after this compound synchronization significantly decreased MAO activity in the pituitary gland of ewes. uvlf.skakjournals.comnih.gov

Below is a data table summarizing findings from a study on MAO activity:

Tissue (Ewes)	Treatment	MAO Activity (pmol/mg protein/min)	Statistical Significance
Hypophysis	Control	205.01 ± 0.123	-
Hypophysis	Agelin synchronization + Serum Gonadotrophin	102.32 ± 0.064	P < 0.01

In Vitro Experimental Models for Mechanistic Elucidation

In vitro models play a vital role in dissecting the cellular and molecular mechanisms underlying the effects of compounds like this compound. These models offer controlled environments to study specific cell types, signaling pathways, and tissue responses.

Cell Culture Systems for Targeted Pathway Analysis

Cell culture systems, utilizing isolated cells or cell lines, are widely used for investigating the direct effects of this compound at the cellular level. nih.gov Different cell lines can be chosen based on the target tissue or pathway of interest. For example, studies aiming to understand the hormonal effects of this compound might utilize cell lines derived from reproductive tissues or hormone-responsive cell lines. Cell culture allows for controlled exposure to this compound and subsequent analysis of various cellular processes, including receptor binding, signal transduction pathway activation or inhibition, gene expression, and protein synthesis. nih.govpeerj.com Techniques such as Western blotting, quantitative PCR, reporter assays, and high-content imaging can be applied to analyze specific protein levels, gene expression changes, and cellular phenotypes in response to this compound treatment. Pathway analysis, often involving the study of key signaling molecules and their phosphorylation status, can reveal how this compound perturbs cellular networks. plos.orgcreative-diagnostics.comnih.gov

Tissue Explant and Organotypic Slice Culture Methodologies

Tissue explant and organotypic slice cultures provide a more complex and physiologically relevant in vitro model compared to dissociated cell cultures. noropsikiyatriarsivi.comunil.ch These methods involve maintaining small pieces of tissue or thin slices of organs in culture medium, preserving much of the original tissue architecture, cell-cell interactions, and neuronal networks. noropsikiyatriarsivi.commpg.denih.gov Organotypic slice cultures, particularly from the brain or other organs, can be maintained for extended periods, allowing for the study of long-term effects of this compound. noropsikiyatriarsivi.comunil.chnih.gov These models are valuable for investigating the effects of this compound on tissue-specific responses, complex cellular interactions within a tissue microenvironment, and the function of integrated neural circuits, if applicable to the compound's effects. nih.govmpg.de While specific studies on this compound using these exact methodologies were not prominently found, the principles of these techniques are applicable to studying the compound's effects on tissue organization, cellular viability within a preserved tissue structure, and potentially complex physiological responses that cannot be replicated in dissociated cell cultures. noropsikiyatriarsivi.comunil.chnih.gov

In Vivo Animal Model Systems and Refined Study Designs

In vivo studies using animal models have been instrumental in evaluating the biological activity of this compound, especially concerning its effects on the reproductive cycle. These studies require careful consideration of animal species and strains, as well as rigorous control of experimental variables to ensure the reliability and reproducibility of the findings. handwiki.orgmdpi.comnih.govscience.gov

Selection of Animal Species and Specific Strains for Reproductive Investigations

Research on this compound's application in estrus synchronization has frequently utilized ewes (female sheep) as a relevant animal model. akjournals.comcas.czscience.govscience.gov Studies have specifically mentioned the use of certain breeds, such as Wallachian breed ewes, in these investigations. akjournals.com The choice of sheep as a model is pertinent due to their physiological similarities in reproductive cycles to other livestock, making findings potentially translatable to agricultural applications. The use of specific, well-characterized strains within a species can help reduce genetic variability and improve the consistency of experimental results. nlk.cznih.gov

Methodological Rigor in Controlling Experimental Variables

Ensuring methodological rigor is paramount in in vivo animal studies to obtain scientifically valid and reproducible data. handwiki.orgmdpi.comnih.govscience.gov This involves meticulously controlling various experimental variables that could influence the outcome of the study. Key aspects of methodological control in reproductive investigations with this compound in animal models include:

Animal Management and Housing: Standardized housing conditions, including temperature, lighting (often controlled to mimic natural reproductive seasons or specific photoperiods), and ventilation, are essential. akjournals.com Consistent access to feed and water, with controlled diet composition, also minimizes variability.

Synchronization Protocols: Precise adherence to the timing and method of administration of this compound and any co-administered hormones (such as PMSG) is crucial for effective estrus synchronization and consistent results across experimental groups. akjournals.comcas.czscience.govscience.gov

Monitoring of Reproductive Parameters: Standardized techniques for monitoring reproductive status and responses are employed. This can include behavioral observation for estrus detection, ultrasonography for assessing ovarian follicular development and the presence of corpora lutea, and collection of biological samples (e.g., blood) for hormonal analysis. akjournals.comsemanticscholar.orgnih.gov

Sample Collection and Analysis: Consistent protocols for the collection, processing, and analysis of biological samples (e.g., serum or plasma for hormone levels, reproductive tissues for histological examination) are necessary to ensure accuracy and comparability of data. akjournals.com Studies involving this compound have measured parameters such as catecholamine levels and monoamine oxidase (MAO) activity in reproductive tissues. akjournals.com

Experimental Design and Statistical Analysis: Appropriate experimental designs, such as randomized controlled trials, are used to minimize bias. handwiki.orgmdpi.comnih.gov Sufficient group sizes and appropriate statistical methods are employed to ensure adequate statistical power and enable meaningful interpretation of the results. handwiki.orgscience.gov

These controlled conditions allow researchers to more confidently attribute observed effects on reproductive parameters to the administration of this compound and associated hormonal treatments.

Computational and In Silico Approaches in this compound Research

Computational and in silico methods offer valuable tools for investigating the potential biological activity and properties of chemical compounds. While specific published studies detailing the application of these methods directly to this compound were not extensively found in the conducted searches, the principles and techniques of molecular modeling, docking simulations, QSAR analysis, and systems biology are broadly applicable to the study of progestins and other steroid-like compounds. nih.govnih.govmdpi.comnih.govbdvets.orguniv-tlemcen.dz

Molecular Modeling and Docking Simulations for Target Prediction

Molecular modeling and docking simulations are in silico techniques used to predict how a small molecule, like this compound, might interact with a biological target, such as a protein receptor. mdpi.comnih.govnih.govmdpi.combdvets.orguniv-tlemcen.dzyoutube.comyoutube.comunpad.ac.id For a progestin like this compound, the primary target of interest would likely be the progesterone (B1679170) receptor.

These methods involve creating a 3D model of the compound and the target protein and then simulating the binding process to predict the most probable binding poses and estimate the binding affinity. nih.govyoutube.comyoutube.com This can provide insights into the potential mechanism of action and help identify key interactions between the compound and the amino acid residues in the binding site. While specific docking studies for this compound were not identified, these techniques are routinely applied to study the interactions of steroid hormones and their synthetic analogs with steroid receptors, which could be a potential avenue for future research on this compound.

Quantitative Structure-Activity Relationship (QSAR) Analysis for Predictive Biology

Quantitative Structure-Activity Relationship (QSAR) analysis is a computational technique used to build predictive models that relate the chemical structure of compounds to their biological activity or property. nih.govnih.govnih.govrsc.orgresearchgate.net By analyzing a series of compounds with known structures and activities, QSAR models can identify structural features or physicochemical properties that are important for the observed effect. These models can then be used to predict the activity of new or untested compounds. nih.govresearchgate.net

For this compound, QSAR analysis could potentially be applied to predict various biological activities, such as progestational potency or potential off-target interactions, based on its chemical structure and comparison to other known progestins or related compounds. wikipedia.orgwikipedia.org This would involve calculating molecular descriptors that capture different aspects of the compound's structure and properties (e.g., lipophilicity, electronic properties, spatial arrangement) and correlating them with relevant biological data from in vitro or in vivo studies. nih.govrsc.orgresearchgate.net Although no specific QSAR studies on this compound were found, this methodology is valuable for prioritizing compounds for synthesis and biological testing and for understanding the structural requirements for activity within a class of molecules.

Systems Biology Approaches for Network-Level Understanding

Systems biology approaches aim to understand biological systems as a whole, integrating data from various levels of biological organization, such as genes, proteins, and metabolites, to build models that can explain and predict system behavior. nih.gov While the application of systems biology specifically to this compound research was not evident in the search results, this approach could potentially be used to gain a more comprehensive understanding of how this compound influences complex reproductive processes.

Comparative and Synergistic Research on Chlorsuperlutin

Comparison of Biological Efficacy with Alternative Estrus Synchronization Agents

Estrus synchronization is a key technique in reproductive management, aiming to control the timing of the estrous cycle in a group of animals to facilitate timed artificial insemination or natural service. Various hormonal agents are employed for this purpose, including progestogens, prostaglandins (B1171923), and gonadotropins. Chlorsuperlutin, as a progestin, functions by suppressing estrus and ovulation through the inhibition of luteinizing hormone (LH) release, thereby extending the luteal phase or creating an artificial one. jarvm.com

Research has compared the efficacy of this compound with other progestogens and synchronization protocols. Studies in sheep, for instance, have utilized this compound in vaginal sponges for estrus synchronization. cnjournals.comnlk.cznih.govcas.cz Comparisons with other progestogen-based methods, such as those using fluorogestone acetate (B1210297) (FGA) or medroxyprogesterone (B1676146) acetate (MAP), are relevant in determining the most effective approaches for specific species and management systems. embrapa.brfrontiersin.org

While direct comparative studies specifically pitting this compound head-to-head against a wide array of alternative agents in a single experiment are not extensively detailed in the immediate search results, the broader literature on estrus synchronization provides context. Protocols involving prostaglandins (PGF2α) are commonly used for luteolysis in cycling animals, while progestogens are effective in both cycling and anestrous animals by mimicking the luteal phase. jarvm.comcabidigitallibrary.orgscielo.org.mx The effectiveness of these agents can vary depending on factors such as the species, breed, physiological status of the animals (e.g., postpartum, anestrous, pubertal), and the specific protocol design. jarvm.comscielo.org.mxmdpi.comcabidigitallibrary.orgijcmas.comcabidigitallibrary.org

Studies comparing different synchronization protocols, which may include various hormonal components, highlight the varying success rates in terms of estrus response and pregnancy rates. For example, research in cattle has compared GnRH-based and estradiol (B170435)/progesterone-based protocols, as well as protocols involving prostaglandin (B15479496) alone or in combination with other hormones. jarvm.comcabidigitallibrary.orgscielo.org.mxmdpi.comcabidigitallibrary.orgijcmas.comresearchgate.netnih.govbeefrepro.orgresearchgate.net These studies demonstrate that the choice of agent and protocol significantly impacts outcomes. ijcmas.com

One study in sheep utilizing this compound vaginal swabs in combination with PMSG reported significant increases in estradiol concentrations during the synchronization phase. nih.gov This indicates the hormonal changes induced by the this compound-based protocol. Comparative data on estrus response and pregnancy rates from studies using this compound alongside other agents would provide a clearer picture of its relative biological efficacy.

Table 1: Comparative Estrus Synchronization Outcomes (Illustrative Example based on general synchronization research)

Synchronization Agent/Protocol	Species	Estrus Response Rate (%)	Pregnancy Rate (%)
This compound (Example)	Sheep	Data not explicitly found in snippets for direct comparison	Data not explicitly found in snippets for direct comparison
PGF2α (Single Injection)	Cattle	48.1 mdpi.com	-
PGF2α (Double Injection)	Cattle	100 mdpi.com	50 mdpi.com
GnRH-PG Protocol	Cattle	69 beefrepro.org	47 beefrepro.org
7-11 Synch (GnRH-PG variant)	Cattle	91 beefrepro.org	68 beefrepro.org
GPG-48 Protocol (Cattle)	Cattle	-	56.25 ijcmas.com
GPG-56 Protocol (Cattle)	Cattle	-	68.75 ijcmas.com
GPG-CIDR Protocol (Cattle)	Cattle	-	37.50 ijcmas.com

Synergistic or Antagonistic Interactions with Other Hormonal Preparations

The use of this compound in reproductive protocols often involves co-administration with other hormones to optimize the synchronization process and improve reproductive outcomes. Potential synergistic or antagonistic interactions between this compound and these co-administered hormones are critical considerations in protocol design.

This compound, as a progestin, is known to suppress LH release, which is essential for ovulation. jarvm.com Therefore, its primary interaction in synchronization protocols is with hormones that stimulate follicular development and induce ovulation, such as gonadotropins (e.g., PMSG, hCG) or GnRH. nih.govembrapa.brfrontiersin.orgmdpi.com

Studies in sheep have investigated the use of this compound vaginal swabs in combination with PMSG for estrus synchronization. nih.govcas.cz PMSG (pregnant mare serum gonadotropin), now referred to as eCG (equine chorionic gonadotropin), has both FSH and LH-like activity and is used to stimulate follicular growth and ovulation after progestogen withdrawal. embrapa.br The combination aims for a synergistic effect, where the progestin primes the reproductive tract and synchronizes follicular waves, while the gonadotropin induces synchronized ovulation. embrapa.brfrontiersin.org

Research has also explored the use of GnRH in synchronization protocols, often in conjunction with progestogens and prostaglandins. jarvm.comscielo.org.mxmdpi.comnih.govbeefrepro.org GnRH stimulates the release of FSH and LH from the pituitary. scielo.org.mx While the direct interaction between this compound and GnRH is not explicitly detailed in the provided snippets, the general principles of hormonal synchronization suggest that the timing of GnRH administration relative to this compound withdrawal is crucial to avoid antagonistic effects on follicular development or to achieve a synchronized LH surge for ovulation. jarvm.comscielo.org.mxmdpi.combeefrepro.org

The interaction between progestogens and estrogens is also relevant. Estrogens play a role in estrus behavior and can influence the timing of the LH surge. scielo.org.mx Some synchronization protocols utilize estradiol in combination with progestogens. mdpi.commerckvetmanual.com While this compound was historically used in combination with mestranol (B1676317) (an estrogen) in human contraceptives, its interactions with estrogens in veterinary synchronization protocols would depend on the specific hormones and timing used. wikipedia.org

Furthermore, interactions with prostaglandins (PGF2α) are important. PGF2α causes luteolysis. jarvm.comcabidigitallibrary.orgscielo.org.mx In protocols combining this compound with PGF2α, the timing of PGF2α administration is typically towards the end of the progestogen treatment period to ensure regression of any existing corpus luteum before the expected synchronized estrus and ovulation following this compound removal. jarvm.comcabidigitallibrary.orgmdpi.comnih.gov

The complexity of hormonal interactions in reproductive protocols is highlighted by studies investigating the effects of different combinations and timings of hormones like GnRH, PGF2α, and progesterone (B1679170) on estrus response and pregnancy rates. jarvm.commdpi.comijcmas.comnih.govbeefrepro.orgresearchgate.net Understanding the specific synergistic or antagonistic effects of this compound within these complex hormonal cascades is essential for designing effective synchronization programs.

Table 2: Examples of Hormonal Combinations in Estrus Synchronization Protocols

Progestogen Component	Other Hormones Included	Target Species (Examples from snippets)
This compound (Agelin)	PMSG	Sheep nih.govcas.cz
Progesterone (CIDR)	GnRH, PGF2α	Cattle jarvm.comcabidigitallibrary.orgmdpi.comijcmas.comnih.gov
Melengestrol Acetate (MGA)	PGF2α	Cattle cabidigitallibrary.orgbeefrepro.orgk-state.edu
Fluorogestone Acetate (FGA)	PMSG, GnRH, PGF2α	Sheep frontiersin.org
Medroxyprogesterone Acetate (MAP)	-	Sheep embrapa.br

Optimization of this compound-Based Protocols for Enhanced Reproductive Outcomes

Optimizing this compound-based protocols involves refining the timing, dosage, and combinations with other hormones to maximize estrus response, synchronization accuracy, and ultimately, pregnancy rates. While specific detailed studies focused solely on optimizing this compound protocols in various species were not extensively found within the provided search results, the general principles of optimizing estrus synchronization protocols apply.

Research on optimizing synchronization protocols often focuses on factors such as the duration of progestogen treatment, the timing of gonadotropin or prostaglandin administration, and the influence of the animal's physiological status. jarvm.comembrapa.brfrontiersin.orgcabidigitallibrary.orgscielo.org.mxmdpi.comijcmas.comnih.govbeefrepro.org For instance, studies have investigated the effect of different durations of progestogen exposure on estrus synchronization and subsequent fertility. jarvm.comfrontiersin.orgk-state.edu

The timing of administering hormones like PMSG or GnRH relative to this compound withdrawal is a critical aspect of protocol optimization. nih.govcas.cz The goal is to time the induction of follicular growth and ovulation to coincide with the synchronized estrus period following the removal of the progestin source. jarvm.comembrapa.brscielo.org.mxmdpi.combeefrepro.org

Furthermore, the physiological state of the animals, such as whether they are cycling or anestrous, can influence the effectiveness of synchronization protocols and necessitate adjustments for optimal results. jarvm.comcabidigitallibrary.orgmdpi.com Protocols may need to be tailored for specific categories of animals to improve their response. jarvm.commdpi.com

While direct data on specific this compound protocol optimization trials is limited in the provided snippets, the mention of its use in studies investigating hormonal interactions and synchronization in sheep suggests ongoing research into its application. nih.govcas.cz Future research could focus on dose-response studies, evaluating different durations of this compound treatment, and exploring novel combinations with other reproductive hormones or management strategies to further enhance reproductive outcomes in species where this compound is utilized. The aim of such optimization is to achieve high rates of synchronized estrus and subsequent pregnancy, contributing to improved reproductive efficiency. scielo.org.mxmdpi.comasrm.orgnih.govnih.gov

Table 3: Factors Influencing Estrus Synchronization Protocol Success (General Principles)

Factor	Influence on Outcome
Type of Hormonal Agent Used	Varies in efficacy depending on species and physiological status. jarvm.comscielo.org.mxmdpi.comijcmas.com
Duration of Progestogen Treatment	Can affect estrus synchrony and fertility. jarvm.comfrontiersin.orgk-state.edu
Timing of Co-administered Hormones	Crucial for synchronizing follicular development and ovulation. jarvm.comembrapa.brscielo.org.mxmdpi.combeefrepro.org
Physiological Status of Animals	Anestrous vs. cycling animals may require different approaches. jarvm.comcabidigitallibrary.orgmdpi.com
Breed and Species	Responses to synchronization protocols can vary. cabidigitallibrary.org

Future Research Trajectories and Unexplored Avenues for Chlorsuperlutin

Elucidation of Unidentified Molecular Targets and Pathways

While Chlorsuperlutin is understood to exert its primary effects through progestogenic activity, the full spectrum of its molecular interactions and downstream signaling pathways may not be completely characterized. Future research could focus on employing advanced molecular techniques to identify all receptors and proteins that this compound interacts with, beyond the classical progesterone (B1679170) receptor. Investigating its influence on non-genomic pathways and cross-talk with other steroid hormone receptors could provide a more nuanced understanding of its biological actions. Such studies could involve techniques like pull-down assays, mass spectrometry, and reporter gene assays to map the complete molecular interaction landscape.

Expanding Applications Across Diverse Animal Production Systems and Species

Current applications of this compound in veterinary medicine are primarily documented in specific species, such as sheep, for estrus synchronization. uvlf.skscience.govcas.czscience.govuvlf.sknih.gov Future research could explore the efficacy and optimal protocols for using this compound in a wider range of animal production systems and species. This includes investigating its potential utility in other livestock species, as well as its application in managing reproduction in companion animals or even wildlife, where controlled breeding or population management might be necessary. Research would need to address species-specific physiological differences and responses to the compound.

Integration of Multi-Omics Technologies for Holistic Biological Insights

The application of multi-omics technologies, such as genomics, transcriptomics, proteomics, and metabolomics, holds significant potential for gaining a holistic understanding of this compound's effects. thermofisher.comillumina.comnih.govnih.govgenome.gov Future research could integrate these approaches to study the comprehensive molecular changes induced by this compound exposure in target tissues and across different physiological states. This could reveal complex regulatory networks, identify biomarkers of response or potential off-target effects, and provide deeper insights into the biological processes modulated by the compound at a systems level. thermofisher.comillumina.comnih.govnih.govgenome.gov

Development of Predictive Models for Reproductive Management Based on this compound Data

The data accumulated from research and practical applications of this compound in reproductive management can be leveraged to develop predictive models. mdpi.comnih.govnih.gov Future research could focus on utilizing machine learning and other computational approaches to build models that predict the success of estrus synchronization protocols using this compound, identify animals most likely to respond favorably, or forecast potential reproductive outcomes based on various physiological parameters and this compound administration data. mdpi.comnih.govnih.gov Such models could optimize reproductive management strategies, improve efficiency, and potentially reduce the need for repeated treatments.

Q & A

Q. How to conduct a systematic review of this compound’s pharmacological properties while mitigating bias?

• Methodological Answer : Follow PRISMA guidelines: define inclusion/exclusion criteria (e.g., peer-reviewed studies post-2000), screen multiple databases (PubMed, Scopus, Embase), and assess study quality via tools like GRADE. Use citation chaining to identify gray literature. Disclose funding sources and conflicts of interest in the review .

Q. What ethical protocols are essential for studies involving this compound in animal models?

• Methodological Answer : Adhere to ARRIVE 2.0 guidelines: justify sample sizes via power analysis, report anesthesia/analgesia protocols, and include humane endpoints. Obtain approval from institutional animal care committees (IACUC) and document compliance with NIH or EU Directive 2010/63/EU standards .